Cas no 111888-32-5 (1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide)

• Product Name: 1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide
• CAS No: 111888-32-5
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 178268
• PubChem ID: 358940
• Update Time: 2025-04-19

1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine,4-methoxy-, 1,1-dioxide
• 4-methoxy-1λ⁶,5-benzothiazepine 1,1-dioxide
• 1,1-Dioxido-1,5-benzothiazepin-4-yl methyl ether
• 4-methoxy-1
• 4-Methoxy-1,1-dioxide
• AC1L7DMM
• AC1Q6YQZ
• NSC619102
• 111888-32-5
• 4-Methoxy-1,5-benzothiazepine 1,1-dioxide
• 1,5-Benzothiazepine, 4-methoxy-, 1,1-dioxide
• 4-methoxy-1$l^{6},5-benzothiazepine 1,1-dioxide
• NSC 619102
• TBF5DGF3NM
• 4-Methoxy-1,5-benzothiazepine-1,1-dioxide
• CHEMBL1996747
• NCI60_005688
• 4-methoxy-1lambda6,5-benzothiazepine-1,1-dione
• NSC-619102
• DTXSID20149763

• Inchi： 1S/C10H9NO3S/c1-14-10-6-7-15(12,13)9-5-3-2-4-8(9)11-10/h2-7H,1H3
• InChI Key： RMBDJWKSEQLZLA-UHFFFAOYSA-N
• SMILES： S1(C=CC(=NC2C=CC=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 56.26
• LogP: 2.18040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines